Cas no 89857-78-3 (1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]-)

• Product Name: 1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]-
• CAS No: 89857-78-3
• MF: C₂₀H₃₉NO₂
• MW: 325.529166460037
• CID: 587058
• PubChem ID: 13264221
• Update Time: 2025-04-19

1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, hexahydro-1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]-
• 1-[(2-methyl-2-nonyl-1,3-dioxolan-4-yl)methyl]azepane
• 89857-78-3
• DTXSID80532955

• Inchi： 1S/C20H39NO2/c1-3-4-5-6-7-8-11-14-20(2)22-18-19(23-20)17-21-15-12-9-10-13-16-21/h19H,3-18H2,1-2H3
• InChI Key： PJWHQIQLQUWNRF-UHFFFAOYSA-N
• SMILES： O1C(C)(CCCCCCCCC)OCC1CN1CCCCCC1

Computed Properties

• Exact Mass: 325.298079487g/mol
• Monoisotopic Mass: 325.298079487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 21.7Ų